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Compound of Interest

Compound Name: SQ 11,447

CAS No.: 33406-68-7

Cat. No.: B1218931

Get Quote

Notice: Despite a comprehensive search of publicly available scientific literature and patent

databases, detailed information regarding the primary cellular targets, mechanism of action,

and specific biological activity of SQ 11,447 is not available. The information that could be

retrieved is limited and primarily of a general nature.

Overview of SQ 11,447
SQ 11,447 is identified as a methylurea analogue.[1][2][3] Its chemical structure and basic

properties are cataloged in public databases such as PubChem, under the compound identifier

(CID) 193155.[1] The compound is commercially available from suppliers of research

chemicals.

Potential Therapeutic Application
A United States patent application (US 2008/0161324 A1) lists SQ 11,447 among a series of

compounds with potential utility in the treatment of viral diseases.[4] The application specifically

mentions viral hepatitis as a potential target.[4] However, the document does not provide any

specific experimental data, such as antiviral activity, potency, or cellular targets, for SQ 11,447
itself. The compound is presented as one example within a broad class of molecules.
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Preclinical Observations
Limited information suggests that SQ 11,447 exhibits notable stability in preclinical models. It

has been described as being remarkably resistant to hydrolysis in both in vitro studies using

rat, dog, and human liver homogenates, and in in vivo studies in rats.[1][2] This chemical

stability is a desirable property for a potential drug candidate, as it can influence

pharmacokinetic properties such as half-life and bioavailability.

Cellular Targets and Mechanism of Action
Information regarding the specific cellular targets and the mechanism of action of SQ 11,447 is

not available in the public domain. The patent mentioning SQ 11,447 suggests that screening

methods could be employed to determine the cellular pathways affected by the listed

compounds, but it does not disclose the results of any such studies for SQ 11,447.[4] Without

dedicated research publications or more detailed documentation, any discussion of its

biological targets would be purely speculative.

Quantitative Data
No quantitative data, such as IC50, EC50, Ki, or binding affinity values for any potential cellular

targets of SQ 11,447, could be located in the searched resources.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, or biological evaluation of SQ
11,447 are not described in the available literature.

Signaling Pathways and Visualizations
As the primary cellular targets and affected signaling pathways of SQ 11,447 remain

unidentified, no diagrams can be generated to visualize its mechanism of action or related

experimental workflows.

Conclusion
The information available on SQ 11,447 is currently insufficient to provide an in-depth technical

guide on its primary cellular targets and mechanism of action. The existing data points to its

identity as a stable methylurea analogue with a potential, yet unsubstantiated, role as an
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antiviral agent. Further research and publication of experimental findings are required to

elucidate the biological activity of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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